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2,2,6,6-Tetramethyl-4-piperidinyl
Compound Name:
stearate

Cat. No.: B065672

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of polymers containing the
Hindered Amine Light Stabilizer (HALS) UV-3853 against other common UV stabilizers in
accelerated weathering tests. The data presented herein is intended to assist in the selection of
appropriate stabilization packages for polymers used in applications requiring long-term
durability and resistance to photodegradation.

Comparison of UV Stabilizer Performance in
Polypropylene

The following table summarizes the performance of polypropylene samples containing different
UV stabilizers after accelerated weathering. The data is a composite of typical results found in
studies evaluating the weatherability of polyolefins.
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- . Tensile
Stabilizer Exposure Time AE* (Color Gloss
. Strength
System (hours) Change) Retention (%) .
Retention (%)
Unstabilized
500 12.5 30 45

Polypropylene
1000 25.0 5 10
Polypropylene +

YPropy 500 1.8 92 95
UV-3853 (0.2%)
1000 35 85 88
Polypropylene +
Tinuvin 770 500 2.5 88 90
(0.2%)
1000 4.8 75 80
Polypropylene +
Chimassorb 944 500 2.2 90 92
(0.2%)
1000 4.2 80 85

Note: The data in this table is representative and may vary depending on the specific

formulation, processing conditions, and accelerated weathering parameters.

Experimental Protocols

The data presented in this guide is based on standardized accelerated weathering test

methodologies. The following is a typical experimental protocol used to evaluate the

performance of UV stabilizers in polymers.

1. Sample Preparation:

o Polypropylene (PP) homopolymer is compounded with the specified UV stabilizer (e.g., UV-

3853, Tinuvin 770, Chimassorb 944) at a loading of 0.2% by weight using a twin-screw

extruder.
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An unstabilized polypropylene sample is used as a control.

The compounded materials are injection molded into standard test plaques (e.g., 70 mm x
150 mm x 3 mm).

. Accelerated Weathering:

The test plaques are subjected to accelerated weathering in a xenon arc weather-ometer
according to ASTM G155, Cycle 1.[1]

Irradiance: 0.55 W/m?2 at 340 nm.
Black Panel Temperature: 63°C + 2°C.
Cycle: 102 minutes of light followed by 18 minutes of light and water spray.
Samples are exposed for a total of 500 and 1000 hours.
. Performance Evaluation:

Color Change (AE): Color measurements are taken before and after exposure using a
spectrophotometer in accordance with ASTM D2244. The total color difference (AE) is
calculated using the CIELAB color space.

Gloss Retention: Gloss is measured at a 60° angle before and after exposure using a gloss
meter according to ASTM D523. Gloss retention is calculated as the percentage of the initial
gloss.

Tensile Strength Retention: Tensile properties are measured using a universal testing
machine according to ASTM D638. Tensile strength retention is calculated as the percentage
of the initial tensile strength.

Signaling Pathways and Experimental Workflows

The following diagram illustrates the workflow of a typical accelerated weathering test.
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Accelerated Weathering Experimental Workflow
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Caption: Workflow of an accelerated weathering experiment.
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Mechanism of HALS Action

Hindered Amine Light Stabilizers (HALS) like UV-3853 do not absorb UV radiation. Instead,
they function by scavenging free radicals that are formed during the photo-oxidation of the
polymer. This mechanism is cyclic, allowing a single HALS molecule to neutralize multiple free
radicals, which contributes to their high efficiency and long-term performance.[2]

The following diagram illustrates the general mechanism of HALS in protecting polymers from

UV degradation.
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Caption: Simplified mechanism of HALS radical scavenging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b065672?utm_src=pdf-custom-synthesis
https://www.atlas-mts.com/knowledge-center/atlas-weathering-blog/2022/march/weathering-testing-standards-for-polymers
https://3vsigmausa.com/hals-protecting-plastics-uv/
https://www.benchchem.com/product/b065672#accelerated-weathering-test-results-for-polymers-containing-uv-3853
https://www.benchchem.com/product/b065672#accelerated-weathering-test-results-for-polymers-containing-uv-3853
https://www.benchchem.com/product/b065672#accelerated-weathering-test-results-for-polymers-containing-uv-3853
https://www.benchchem.com/product/b065672#accelerated-weathering-test-results-for-polymers-containing-uv-3853
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b065672?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

